1-(3-bromobenzyl)-4-(2-methylphenyl)piperazine

• IUPAC Name: 1-[(3-bromophenyl)methyl]-4-(2-methylphenyl)piperazine
• InChI: InChI=1S/C18H21BrN2/c1-15-5-2-3-8-18(15)21-11-9-20(10-12-21)14-16-6-4-7-17(19)13-16/h2-8,13H,9-12,14H2,1H3
• InChI Key: MFWPZENZOVIKID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CC3=CC(=CC=C3)Br
• Molecular Formula: C18H21BrN2
• Molecular Weight: 345.3 g/mol

Description

1-(3-bromobenzyl)-4-(2-methylphenyl)piperazine, also known as BBMP, is a chemical compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that acts as a selective serotonin reuptake inhibitor (SSRI) and is used in scientific research to study the effects of serotonin on the brain and behavior.

Mechanism of Action

1-(3-bromobenzyl)-4-(2-methylphenyl)piperazine acts as a selective serotonin reuptake inhibitor (SSRI), meaning that it blocks the reuptake of serotonin by neurons in the brain, leading to an increase in the concentration of serotonin in the synaptic cleft. This increase in serotonin levels is thought to be responsible for the behavioral effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to increase the release of serotonin in the brain, leading to an increase in social behavior and a reduction in anxiety-like behavior. It has also been shown to increase the activity of certain brain regions involved in emotional processing, such as the amygdala and prefrontal cortex.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-bromobenzyl)-4-(2-methylphenyl)piperazine in scientific research is its selectivity for serotonin reuptake inhibition, which allows for the specific manipulation of serotonin levels in the brain. However, one limitation is the potential for toxicity and adverse effects, which can be minimized through careful handling and monitoring of the experimental subjects.

Future Directions

There are several potential future directions for research involving 1-(3-bromobenzyl)-4-(2-methylphenyl)piperazine. One area of interest is its potential therapeutic applications for anxiety disorders and other psychiatric conditions. Another area of interest is its effects on social behavior and the neural mechanisms underlying social cognition. Additionally, further research is needed to fully understand the potential risks and benefits of using this compound in scientific research.

Synthesis Methods

The synthesis of 1-(3-bromobenzyl)-4-(2-methylphenyl)piperazine involves the reaction of 3-bromobenzyl chloride with 2-methylphenylpiperazine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform and requires careful handling due to the toxicity of the reagents involved.

Scientific Research Applications

1-(3-bromobenzyl)-4-(2-methylphenyl)piperazine has been used in several scientific studies to investigate the role of serotonin in various physiological and behavioral processes. One study found that this compound increased the release of serotonin in the brain, leading to an increase in social behavior in rats. Another study found that this compound reduced anxiety-like behavior in mice, suggesting that it may have potential therapeutic applications for anxiety disorders.